Cas no 1785568-22-0 (1,2-Benzisoxazole-5-sulfonyl fluoride)

• Product Name: 1,2-Benzisoxazole-5-sulfonyl fluoride
• CAS No: 1785568-22-0
• MF: C₇H₄FNO₃S
• MW: 201.174963951111
• CID: 6570091
• Update Time: 2025-08-05

1,2-Benzisoxazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-5-sulfonyl fluoride

• Inchi： 1S/C7H4FNO3S/c8-13(10,11)6-1-2-7-5(3-6)4-9-12-7/h1-4H
• InChI Key： FYQZWLNGKXYJJU-UHFFFAOYSA-N
• SMILES： O1C2=C(C=C(S(F)(=O)=O)C=C2)C=N1

Experimental Properties

• Density: 1.544±0.06 g/cm3(Predicted)
• Boiling Point: 320.2±15.0 °C(Predicted)
• pka: -5.71±0.30(Predicted)

Additional information on 1,2-Benzisoxazole-5-sulfonyl fluoride

Professional Introduction to 1,2-Benzisoxazole-5-sulfonyl fluoride (CAS No. 1785568-22-0)

1,2-Benzisoxazole-5-sulfonyl fluoride (CAS No. 1785568-22-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and chemical properties. This compound belongs to the benzisoxazole class, which is well-known for its diverse biological activities and applications in drug development. The presence of a sulfonyl fluoride group at the 5-position of the benzisoxazole core enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a potential precursor for bioactive molecules.

The sulfonyl fluoride moiety is particularly interesting because it can undergo various transformations under controlled conditions, allowing for the introduction of different functional groups and the construction of more complex molecular architectures. This reactivity has made 1,2-benzisoxazole-5-sulfonyl fluoride a popular choice for researchers aiming to develop novel heterocyclic compounds with therapeutic potential. In recent years, there has been a surge in interest regarding benzisoxazole derivatives due to their demonstrated efficacy in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications.

One of the most compelling aspects of 1,2-benzisoxazole-5-sulfonyl fluoride is its role as a key intermediate in the synthesis of biologically active sulfonamides. Sulfonamides are a class of compounds that have been widely used in medicine for decades, with applications ranging from antibiotics to anti-diabetic drugs. The sulfonyl fluoride group can be hydrolyzed or displaced by other nucleophiles to yield sulfonamides, which are known for their strong binding interactions with biological targets such as enzymes and receptors. This transformation makes 1,2-benzisoxazole-5-sulfonyl fluoride an indispensable tool for medicinal chemists seeking to explore new sulfonamide-based drug candidates.

Recent advancements in synthetic methodologies have further highlighted the utility of 1,2-benzisoxazole-5-sulfonyl fluoride in drug discovery. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce various substituents at the 5-position of the benzisoxazole ring, thereby expanding the chemical space available for structure-activity relationship (SAR) studies. These reactions often proceed with high efficiency and selectivity, enabling the rapid generation of libraries of derivatives for high-throughput screening.

The pharmaceutical industry has also shown considerable interest in 1,2-benzisoxazole-5-sulfonyl fluoride due to its potential as a scaffold for antitumor agents. Benzisoxazole derivatives have been reported to exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation and survival. The sulfonyl fluoride group can be strategically incorporated into these molecules to enhance their binding affinity and metabolic stability. Moreover, computational studies have suggested that modifications at the 5-position can fine-tune the electronic properties of the benzisoxazole core, leading to improved pharmacokinetic profiles.

In addition to its applications in oncology, 1,2-benzisoxazole-5-sulfonyl fluoride has found utility in the development of antimicrobial agents. The growing threat of antibiotic-resistant pathogens has spurred research into novel classes of antibiotics with unique mechanisms of action. Benzisoxazole derivatives have demonstrated promising activity against Gram-positive bacteria and fungi by interfering with essential cellular processes such as DNA replication and protein synthesis. The sulfonyl fluoride group contributes to this activity by modulating the interactions between the drug and its target proteins.

The synthesis of 1,2-benzisoxazole-5-sulfonyl fluoride typically involves multi-step organic transformations starting from commercially available precursors such as o-amino benzoic acid or 2-aminothiophene-3-carboxylic acid. Modern synthetic approaches emphasize green chemistry principles by minimizing waste and using catalytic methods where possible. For example, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining high yields. These innovations not only improve efficiency but also align with global efforts to promote sustainable chemical practices.

The versatility of 1,2-benzisoxazole-5-sulfonyl fluoride extends beyond pharmaceutical applications; it is also utilized in materials science and agrochemical research. In materials science, benzisoxazole derivatives have been explored as components in organic semiconductors due to their ability to form π-conjugated systems with desirable electronic properties. In agrochemicals, these compounds serve as intermediates for herbicides and fungicides that protect crops from pests and diseases.

As research continues to uncover new biological activities and synthetic strategies involving 1,2-benzisoxazole-5-sulfonyl fluoride, its importance is likely to grow further. Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into tangible therapeutic benefits. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, scientists can accelerate the discovery process and bring novel drugs based on this versatile scaffold to patients who need them most.

In conclusion,1,2-benzisoxazole-5-sulfonyl fluoride (CAS No. 1785568-22-0) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable building block for synthesizing bioactive molecules with potential therapeutic significance. As our understanding of its properties continues to evolve,1,2-benzisoxazole-5-sulfonyl fluoride will undoubtedly play an increasingly important role in shaping the future of pharmaceutical innovation.